N'-(6-chlorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide

• IUPAC Name: N'-(6-chloro-1,3-benzothiazol-2-yl)-4-morpholin-4-ylsulfonylbenzohydrazide
• InChI: InChI=1S/C18H17ClN4O4S2/c19-13-3-6-15-16(11-13)28-18(20-15)22-21-17(24)12-1-4-14(5-2-12)29(25,26)23-7-9-27-10-8-23/h1-6,11H,7-10H2,(H,20,22)(H,21,24)
• InChI Key: UOMBGCDTXFSSFI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=C(S3)C=C(C=C4)Cl
• Molecular Formula: C18H17ClN4O4S2
• Molecular Weight: 452.9 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide, also known as CPTH6, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been shown to have a range of biochemical and physiological effects, and its mechanism of action has been extensively investigated. In

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activities : N'-substituted benzohydrazide compounds, including derivatives of N'-(6-chlorobenzo[d]thiazol-2-yl), have been synthesized and shown to possess antibacterial and antifungal properties. These compounds exhibit broad-spectrum activity against various microorganisms, demonstrating their potential in antimicrobial applications (Shaikh, 2013), (Bhoi et al., 2015).

• Antitumor Properties : Some derivatives of N'-(6-chlorobenzo[d]thiazol-2-yl) have demonstrated antitumor activities. These compounds were found to be promising candidates for the search for new anticancer agents, highlighting their potential in cancer treatment (Horishny et al., 2020).

• Anticonvulsant Agents : Certain N'-(6-chlorobenzo[d]thiazol-2-yl) derivatives have been identified as promising anticonvulsant leads. Their in vivo anticonvulsant screening suggests potential for the development of new treatments for seizure disorders (Amir et al., 2012).

• Histone Deacetylase Inhibition and Anticancer Activity : Some benzothiazole-containing compounds, including N'-(6-chlorobenzo[d]thiazol-2-yl) derivatives, have shown potent inhibitory effects on histone deacetylase (HDAC) enzymes. These compounds exhibit significant cytotoxicity against various cancer cell lines, indicating their potential as anticancer agents (Tung et al., 2013).

• Antimycobacterial Activity : Some 4-(morpholin-4-yl)-N'-(arylidene)benzohydrazides, which are related to N'-(6-chlorobenzo[d]thiazol-2-yl) derivatives, have shown significant antimycobacterial activity against Mycobacterium tuberculosis, including drug-resistant strains. This highlights their potential in treating tuberculosis (Raparti et al., 2009).